Cas no 79568-05-1 (Methanone, (3-nitrophenyl)-3-pyridinyl-)

• Product Name: Methanone, (3-nitrophenyl)-3-pyridinyl-
• CAS No: 79568-05-1
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• CID: 1800543
• PubChem ID: 12930027
• Update Time: 2025-04-21

Methanone, (3-nitrophenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-nitrophenyl)-3-pyridinyl-
• KAMRUHHCLSYNFU-UHFFFAOYSA-N
• 3-(3-Nitrobenzoyl)pyridine
• SCHEMBL6833376
• (3-Nitrophenyl)(pyridin-3-yl)methanone
• 79568-05-1

• MDL： MFCD13152914
• Inchi： 1S/C12H8N2O3/c15-12(10-4-2-6-13-8-10)9-3-1-5-11(7-9)14(16)17/h1-8H
• InChI Key： KAMRUHHCLSYNFU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05349212g/mol
• Monoisotopic Mass: 228.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8Ų